Cas no 681266-35-3 (N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 681266-35-3
• MF: C₂₂H₂₂N₄O₅S₂
• MW: 486.563882350922
• CID: 6221567
• PubChem ID: 4176597
• Update Time: 2025-10-31

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-4-(pyrrolidine-1-sulfonyl)benzamide
• 681266-35-3
• AKOS024581896
• Oprea1_827191
• F0541-0193
• N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-pyrrolidin-1-ylsulfonylbenzamide
• N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-4-(pyrrolidine-1-sulfonyl)benzamide

• Inchi： 1S/C22H22N4O5S2/c27-22(16-8-10-18(11-9-16)33(30,31)25-12-4-5-13-25)23-21-19-14-32(28,29)15-20(19)24-26(21)17-6-2-1-3-7-17/h1-3,6-11H,4-5,12-15H2,(H,23,27)
• InChI Key： HPMCPZCXSXQPJM-UHFFFAOYSA-N
• SMILES： S1(CC2C(=C(NC(C3C=CC(=CC=3)S(N3CCCC3)(=O)=O)=O)N(C3C=CC=CC=3)N=2)C1)(=O)=O

Computed Properties

• Exact Mass: 486.10316216g/mol
• Monoisotopic Mass: 486.10316216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 925
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-4-(pyrrolidine-1-sulfonyl)benzamide

Recent Advances in the Study of N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-4-(pyrrolidine-1-sulfonyl)benzamide (CAS: 681266-35-3)

The compound N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-4-(pyrrolidine-1-sulfonyl)benzamide (CAS: 681266-35-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the sulfonyl and pyrrolidine moieties in its structure has been linked to enhanced binding affinity and selectivity towards target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its biological targets.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in the regulation of immune responses and cell proliferation. Notably, studies have reported significant anti-inflammatory and anti-proliferative effects in preclinical models, suggesting its potential utility in treating conditions such as rheumatoid arthritis and certain types of cancer. However, further pharmacokinetic and toxicological evaluations are necessary to assess its suitability for clinical trials.

Another area of interest is the compound's synthetic accessibility and scalability. Recent advancements in organic synthesis have enabled the development of more efficient routes for its production, with improved yields and purity. These innovations are expected to facilitate further research and development efforts, particularly in optimizing the compound's pharmacological properties.

Despite these promising findings, challenges remain in understanding the full spectrum of this compound's biological activities and potential off-target effects. Future research should focus on elucidating its mechanism of action in greater detail, as well as exploring its therapeutic potential in combination with other agents. Collaborative efforts between academia and industry will be essential to translate these discoveries into clinically viable treatments.

In conclusion, N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-4-(pyrrolidine-1-sulfonyl)benzamide represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research in the chemical biology and medicinal chemistry communities.